![molecular formula C15H19N3O2S B267368 N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide](/img/structure/B267368.png)
N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide
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Overview
Description
N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. BPTES has been shown to have potential applications in cancer treatment and metabolic disorders.
Mechanism of Action
N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide binds to the active site of glutaminase and inhibits its activity, leading to a decrease in the conversion of glutamine to glutamate. This inhibition results in a decrease in the production of ATP and NADPH, which are important for the growth and survival of cancer cells. This compound has been shown to be selective for the kidney isoform of glutaminase (KGA) over the liver isoform (LGA).
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting glutaminase activity. This compound has also been shown to reduce tumor growth in vivo and sensitize cancer cells to other chemotherapeutic agents. In addition, this compound has been shown to have potential applications in the treatment of metabolic disorders by reducing the production of glucose and fatty acids in the liver.
Advantages and Limitations for Lab Experiments
N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide has several advantages for lab experiments, including its selectivity for KGA over LGA, its ability to induce apoptosis in cancer cells, and its potential applications in the treatment of metabolic disorders. However, this compound has several limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
For the research on N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide include the development of more potent and selective inhibitors of glutaminase, the investigation of the role of glutaminase in other diseases such as neurodegenerative disorders, and the evaluation of this compound in combination with other chemotherapeutic agents. In addition, the development of new delivery methods for this compound may improve its efficacy and reduce its toxicity.
Synthesis Methods
N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide can be synthesized through a multi-step process involving the reaction of 3-aminophenylbutyric acid with thionyl chloride, followed by the reaction of the resulting acid chloride with cyclopropanecarboxylic acid and subsequent amidation. The final product can be purified through recrystallization.
Scientific Research Applications
N-{[3-(butanoylamino)phenyl]carbamothioyl}cyclopropanecarboxamide has been used in scientific research to study the role of glutaminase in cancer and metabolic disorders. Glutaminase is an enzyme that catalyzes the conversion of glutamine to glutamate, which is an important metabolic pathway in cancer cells. This compound has been shown to inhibit glutaminase activity and reduce the growth of cancer cells in vitro and in vivo. This compound has also been shown to have potential applications in the treatment of metabolic disorders such as obesity and diabetes.
properties
Molecular Formula |
C15H19N3O2S |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
N-[[3-(butanoylamino)phenyl]carbamothioyl]cyclopropanecarboxamide |
InChI |
InChI=1S/C15H19N3O2S/c1-2-4-13(19)16-11-5-3-6-12(9-11)17-15(21)18-14(20)10-7-8-10/h3,5-6,9-10H,2,4,7-8H2,1H3,(H,16,19)(H2,17,18,20,21) |
InChI Key |
NIOSZRDSUPKARC-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2CC2 |
Canonical SMILES |
CCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2CC2 |
Origin of Product |
United States |
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